BENGHE Foundational & Exploratory

Check Availability & Pricing

Demeton-Methyl: A Technical and Historical
Guide to a Legacy Organophosphate Insecticide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl demeton

Cat. No.: B1221346

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demeton-methyl is an organophosphate insecticide and acaricide that saw widespread
agricultural use in the mid-20th century. As a systemic pesticide, it is absorbed and
translocated within plants, providing protection against a variety of sucking insects. This
technical guide provides an in-depth overview of the historical development, chemical
properties, mode of action, and analytical methodologies associated with demeton-methyl.
While its use is now largely discontinued due to its high toxicity, a comprehensive
understanding of its properties remains crucial for environmental monitoring, toxicology
research, and the development of safer alternatives.

Historical Development and Use

Demeton-methyl was first described in 1950 by Schrader.[1] Initially, it was used in a mixture
with its isomer, demeton-O-methyl, under trade names such as Meta-Systox.[2] This mixture
typically consisted of a 70:30 ratio of the O-isomer to the S-isomer (demeton-S-methyl).[1]
However, it was discovered that the S-isomer, demeton-S-methyl, was more toxic to insects.[2]
Consequently, from 1957 onwards, the pure demeton-S-methyl isomer was predominantly
used.[1]

Its primary application was in the control of sap-sucking insects such as aphids, mites,
whiteflies, and sawflies on a wide range of crops including fruits, vegetables, cereals, and
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ornamental plants.[2][3] The systemic nature of demeton-methyl made it particularly effective,
as it was absorbed by the plant and distributed throughout its tissues, killing pests that fed on
the plant's juices.[2]

Due to its high toxicity to mammals and other non-target organisms, the use of demeton-methyl
has been severely restricted or banned in many countries. The World Health Organization
classifies it as a highly toxic substance.[1][4] In the United States, its registration for use as a
pesticide is no longer active.[2]

Chemical and Physical Properties

Demeton-methyl is the common name for the S-isomer, S-[2-(ethylthio)ethyl] O,O-dimethyl
phosphorothioate. It is a colorless to pale yellow oily liquid with a characteristic sulfurous odor.

[5]

Property Value Source

Chemical Formula CeH1503PS:2 [5]

Molar Mass 230.3 g/mol [5]
Colorless to pale yellow oily

Appearance o [5]
liquid

Boiling Point 74°C at 0.15 mm Hg [5]

Density 1.190 g/cm3 at 20°C [5]

N 3300 mg/L at room
Water Solubility . .
emperature

Stability Hydrolyzed by alkali [5]

Mode of Action: Acetylcholinesterase Inhibition

Like other organophosphate insecticides, the primary mode of action of demeton-methyl is the
inhibition of the enzyme acetylcholinesterase (AChE). AChE is critical for the proper functioning
of the nervous system, where it is responsible for breaking down the neurotransmitter
acetylcholine (ACh) in the synaptic cleft.
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By inhibiting AChE, demeton-methyl causes an accumulation of ACh at the nerve synapse.
This leads to the continuous stimulation of cholinergic receptors, resulting in a state of
hyperexcitation. In insects, this manifests as tremors, paralysis, and ultimately death. The same
mechanism is responsible for its toxicity in mammals and other vertebrates.
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Caption: Signaling pathway of acetylcholinesterase inhibition by demeton-methyl.

Efficacy and Use
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Demeton-methyl was effective against a range of sucking pests. While specific quantitative
efficacy data from the time of its primary use is not readily available in modern literature,
historical reports indicate its successful application in controlling aphids and mites on various
crops. For instance, it was recommended for the control of whiteflies on red gram, with a
suggested application rate of 500ml of 25 EC formulation per hectare.[6] Field trials on the
control of Aphis fabae on spring-sown field beans showed that systemic insecticides like
demeton (related compound) provided excellent control.[7]

Toxicity Profile

Demeton-methyl is highly toxic to mammals, birds, and aquatic invertebrates.[4] The acute
toxicity is primarily due to its potent inhibition of acetylcholinesterase.

Species Route LD50 / LC50 Source
Rat Oral 30 mg/kg [8]
Rat Dermal 45 mg/kg [9]
Rat Inhalation (4h) 500 mg/m3 [2]
Guinea Pig Oral 110 mg/kg [2]
Japanese Quail Oral (LC50) ~50 ppm [2]
Rainbow Trout Aquatic (48h LC50) 4.5 ppm [2]
Carp Aquatic (LC50) 10 ppm [2]

Environmental Fate

Demeton-S-methyl is reported to have a soil half-life of 26 days under aerobic conditions.[8] In
one laboratory study, no parent compound was detected one day after application to two
different soil types.[8] After 63 days under aerobic conditions, 34-54% of the applied amount
was eliminated as carbon dioxide, indicating microbial degradation.[8]

Experimental Protocols
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Analysis of Demeton-S-methyl and Oxydemeton-methyl
in Agricultural Products by LC-MS/MS

The following is a summary of a typical analytical method for the determination of demeton-S-
methyl and its metabolite, oxydemeton-methyl, in agricultural products.

1. Extraction
e For Grains, Legumes, and Tea Leaves:

o Weigh an appropriate amount of the sample (e.g., 10.0 g for grains and legumes, 5.00 g
for tea leaves).

o Add 20 mL of 0.2 w/v% Thiourea solution and let stand for 30 minutes.

o Add 100 mL of acetone, homogenize, and filter with suction.

o Add another 50 mL of acetone to the residue, homogenize, and filter again.
o Combine the filtrates and adjust the final volume to 200 mL with acetone.

o Take a 20 mL aliquot, concentrate to <5 mL at below 40°C.

o Dissolve 1 g of sodium chloride in the concentrate and transfer to a porous diatomaceous
earth cartridge.

o Elute with 40 mL of ethyl acetate.

o Concentrate the eluate and perform a liquid-liquid extraction with acetonitrile and n-
hexane.

o Evaporate the acetonitrile phase and redissolve the residue in a suitable solvent for LC-
MS/MS analysis.[10]

o For Fruits and Vegetables:

o Weigh an appropriate amount of the homogenized sample (e.g., 20.0 g).
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[e]

Add 100 mL of acetone, homogenize, and filter with suction.

(¢]

Add another 50 mL of acetone to the residue, homogenize, and filter again.

[¢]

Combine the filtrates and adjust the final volume to 200 mL with acetone.[10]

[¢]

Follow subsequent concentration and cleanup steps as described for grains, with
modifications as necessary based on the sample matrix.

. Instrumental Analysis
Instrument: Liquid Chromatograph-Tandem Mass Spectrometer (LC-MS/MS).
lonization Mode: Electrospray lonization (ESI), typically in positive mode.
Detection Mode: Selected lon Monitoring (SIM) or Multiple Reaction Monitoring (MRM).

Precursor and Product lons (for Oxydemeton-methyl): Precursor ion m/z 247, product ions
m/z 169, 109.[10]

Injection Volume: 3 pL.[10]

Limit of Quantification (LOQ): Typically around 0.01 mg/kg for demeton-S-methyl.[10]
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Caption: Experimental workflow for the analysis of demeton-methyl residues.
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Conclusion

Demeton-methyl represents a significant chapter in the history of pesticide development. Its
efficacy as a systemic insecticide led to its widespread adoption in agriculture. However, its
high toxicity and the development of safer alternatives have resulted in its discontinuation in
many parts of the world. The information presented in this guide serves as a valuable resource
for understanding the properties and legacy of this important organophosphate compound. This
knowledge is essential for ongoing environmental monitoring, toxicological research, and the
informed development of future pest management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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